Cas no 111380-55-3 (1-chloro-4,5-dimethyl-5H-Pyrido[4,3-b]indol-8-ol)

1-chloro-4,5-dimethyl-5H-Pyrido[4,3-b]indol-8-ol structure
111380-55-3 structure
Product Name:1-chloro-4,5-dimethyl-5H-Pyrido[4,3-b]indol-8-ol
CAS No:111380-55-3
MF:C13H11ClN2O
MW:246.69224190712
CID:1099029
PubChem ID:13938239
Update Time:2025-04-20

1-chloro-4,5-dimethyl-5H-Pyrido[4,3-b]indol-8-ol Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-4,5-dimethyl-5H-Pyrido[4,3-b]indol-8-ol
    • 111380-55-3
    • SCHEMBL10545035
    • DB-354399
    • Inchi: 1S/C13H11ClN2O/c1-7-6-15-13(14)11-9-5-8(17)3-4-10(9)16(2)12(7)11/h3-6,17H,1-2H3
    • InChI Key: UKTKFJZWCHJRAQ-UHFFFAOYSA-N
    • SMILES: ClC1C2C3C=C(C=CC=3N(C)C=2C(C)=CN=1)O

Computed Properties

  • Exact Mass: 246.0559907g/mol
  • Monoisotopic Mass: 246.0559907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 38Ų

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